Cas no 1314781-26-4 (2-(4-bromo-3-fluorophenyl)propan-2-amine)

• Product Name: 2-(4-bromo-3-fluorophenyl)propan-2-amine
• CAS No: 1314781-26-4
• MF: C₉H₁₂BrClFN
• MW: 268.553684234619
• CID: 5012548
• PubChem ID: 83712560
• Update Time: 2025-05-23

2-(4-bromo-3-fluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-3-fluorophenyl)propan-2-amine hydrochloride
• 2-(4-Bromo-3-fluorophenyl)propan-2-amine;hydrochloride
• 2-(4-bromo-3-fluorophenyl)propan-2-amine
• 1314781-26-4
• 2460756-65-2
• starbld0038275
• EN300-27100460

• Inchi： 1S/C9H11BrFN.ClH/c1-9(2,12)6-3-4-7(10)8(11)5-6;/h3-5H,12H2,1-2H3;1H
• InChI Key： LVCUKCRILQNCLC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(C)(C)N.Cl

Computed Properties

• Exact Mass: 266.98257g/mol
• Monoisotopic Mass: 266.98257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-bromo-3-fluorophenyl)propan-2-amine

2-(4-Bromo-3-Fluorophenyl)Propan-2-Amine: A Comprehensive Overview

2-(4-Bromo-3-Fluorophenyl)Propan-2-Amine, also known by its CAS number 1314781-26-4, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a bromine atom at the 4-position and a fluorine atom at the 3-position of a phenyl ring, attached to a propan-2-amine group. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in modern organic synthesis.

The synthesis of 2-(4-Bromo-3-Fluorophenyl)Propan-2-Amine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the arylamine framework, which has significantly improved yield and purity. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for high-quality intermediates in drug discovery.

In terms of applications, 2-(4-Bromo-3-Fluorophenyl)Propan-2-Amine has garnered attention for its role as an intermediate in the development of novel therapeutics. Its ability to act as a versatile nucleophile makes it an ideal candidate for constructing complex molecular architectures. Recent studies have highlighted its potential in targeting neurodegenerative diseases, where it has shown promise as a modulator of key enzymes involved in amyloid-beta production. Additionally, its fluorinated substituent enhances its pharmacokinetic properties, making it a valuable asset in medicinal chemistry.

The structural uniqueness of 1314781-26-4 also extends to its physical properties. The presence of bromine and fluorine atoms introduces significant electronic effects, which influence the compound's solubility, stability, and reactivity. These properties are critical in determining its suitability for various industrial applications. For example, its high thermal stability makes it an attractive candidate for use in high-performance polymers and advanced materials. Researchers have also explored its potential as a precursor for synthesizing bioactive molecules with enhanced selectivity and efficacy.

From an environmental standpoint, the handling and disposal of 2-(4-Bromo-3-Fluorophenyl)Propan-2-Amine require careful consideration due to the presence of halogens. However, recent advancements in waste management techniques have provided sustainable solutions for minimizing ecological impact. These efforts align with global initiatives to promote green chemistry principles across all stages of chemical production.

In conclusion, 2-(4-Bromo-3-Fluorophenyl)Propan-2-Amine, with its CAS number 1314781-26-4, stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its diverse applications and ongoing research into novel uses continue to solidify its position as a key compound in contemporary science and industry.